Cas no 1806369-35-6 (2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine)

• Product Name: 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine
• CAS No: 1806369-35-6
• MF: C₇H₂F₆INS
• MW: 373.057373523712
• CID: 4802030
• Update Time: 2025-06-11

2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine

• Inchi： 1S/C7H2F6INS/c8-6(9,10)4-2-1-3(5(14)15-4)16-7(11,12)13/h1-2H
• InChI Key： HANYDFDAKQWTIJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)(F)F)=N1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.2
• Topological Polar Surface Area: 38.2

Additional information on 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine

Introduction to 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine (CAS No. 1806369-35-6)

2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine, with the CAS number 1806369-35-6, is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, particularly the presence of iodine, trifluoromethyl, and trifluoromethylthio substituents, make it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery programs.

The iodo group at the 2-position of the pyridine ring introduces a reactive site that can be exploited in cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are fundamental in constructing complex molecular architectures. The trifluoromethyl groups at the 6- and 3-positions contribute to the electronic properties of the molecule, influencing its reactivity and stability. These substituents are particularly interesting because they can modulate the bioactivity of the compound by enhancing metabolic stability or altering binding interactions with biological targets.

2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine has found utility in several cutting-edge research areas. One notable application is in the development of novel pharmaceuticals. The trifluoromethylthio group is a key feature that has been extensively studied for its ability to improve pharmacokinetic properties, such as bioavailability and lipophilicity. This modification is particularly relevant in modern drug design, where optimizing these properties is crucial for achieving therapeutic efficacy.

In recent years, there has been a surge in research focused on fluorinated compounds due to their unique chemical and biological properties. The introduction of fluorine atoms into organic molecules can lead to significant changes in their behavior, making them more resistant to metabolic degradation and improving their binding affinity to biological targets. For instance, studies have demonstrated that trifluoromethyl groups can enhance the potency of drugs by increasing their interaction with enzymes or receptors. Similarly, the presence of iodine allows for further functionalization through metal-catalyzed reactions, providing chemists with a versatile toolset for molecular construction.

The synthesis of 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine involves multi-step organic transformations that highlight the compound's complexity. The process typically begins with the preparation of a pyridine precursor, followed by selective halogenation and substitution reactions to introduce the desired substituents. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity. These synthetic strategies underscore the compound's importance as a building block in modern chemical synthesis.

From an agrochemical perspective, this compound has shown promise as a precursor in the development of novel pesticides and herbicides. The structural motifs present in 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine are known to interact with biological pathways in pests and weeds, making them effective at low concentrations. Researchers are exploring its potential use in formulations designed to combat resistant strains of crops, ensuring sustainable agricultural practices.

The role of computational chemistry and molecular modeling has become increasingly prominent in the study of this compound. By leveraging advanced computational methods, scientists can predict the bioactivity and interactions of 2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine with biological targets before conducting experimental validation. This approach not only accelerates drug discovery but also reduces costs associated with traditional trial-and-error methods. Such computational studies have provided valuable insights into how structural modifications influence biological activity.

In conclusion,2-Iodo-6-(trifluoromethyl)-3-(trifluoromethylthio)pyridine (CAS No. 1806369-35-6) represents a fascinating example of how structural complexity can be harnessed for pharmaceutical and agrochemical applications. Its unique combination of substituents makes it a versatile intermediate that enables chemists to explore new chemical spaces and develop innovative solutions to global challenges in medicine and agriculture. As research continues to evolve, this compound is likely to remain at the forefront of synthetic chemistry and drug discovery efforts.